1,3-Diphenylurea
1,3-Diphenylurea
1,3-diphenylurea is an off-white powder. (NTP, 1992)
1,3-diphenylurea is a member of the class of phenylureas that is urea in which one of the hydrogens of each amino group is replaced by a phenyl group. It is present in coconut milk (Cocos nucifera). It has a role as a plant metabolite and a cytokinin.
Carbanilide, also known as diphenylurea or diphenylcarbamide, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Carbanilide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, carbanilide is primarily located in the membrane (predicted from logP). Carbanilide is also a parent compound for other transformation products, including but not limited to, flucofuron, sulcofuron, and triclocarban. Outside of the human body, carbanilide can be found in fruits. This makes carbanilide a potential biomarker for the consumption of this food product.
1,3-diphenylurea is a member of the class of phenylureas that is urea in which one of the hydrogens of each amino group is replaced by a phenyl group. It is present in coconut milk (Cocos nucifera). It has a role as a plant metabolite and a cytokinin.
Carbanilide, also known as diphenylurea or diphenylcarbamide, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Carbanilide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, carbanilide is primarily located in the membrane (predicted from logP). Carbanilide is also a parent compound for other transformation products, including but not limited to, flucofuron, sulcofuron, and triclocarban. Outside of the human body, carbanilide can be found in fruits. This makes carbanilide a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
102-07-8
VCID:
VC0493258
InChI:
InChI=1S/C13H12N2O/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H,(H2,14,15,16)
SMILES:
C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2
Molecular Formula:
C13H12N2O
Molecular Weight:
212.25g/mol
1,3-Diphenylurea
CAS No.: 102-07-8
Main Products
VCID: VC0493258
Molecular Formula: C13H12N2O
Molecular Weight: 212.25g/mol
| CAS No. | 102-07-8 |
|---|---|
| Product Name | 1,3-Diphenylurea |
| Molecular Formula | C13H12N2O |
| Molecular Weight | 212.25g/mol |
| IUPAC Name | 1,3-diphenylurea |
| Standard InChI | InChI=1S/C13H12N2O/c16-13(14-11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H,(H2,14,15,16) |
| Standard InChIKey | GWEHVDNNLFDJLR-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2 |
| Appearance | 1,3-diphenylurea is an off-white powder. (NTP, 1992),DryPowder,Solid |
| Boiling Point | 504 °F at 760 mm Hg (Decomposes) (NTP, 1992) 262.0 °C 260 °C (DECOMPOSE) |
| Colorform | RHOMBIC BIPYRAMIDAL PRISMS FROM ALCOHOL ORTHORHOMBIC PRISMS FROM ALCOHOL COLORLESS PRISMS |
| Density | 1.239 (NTP, 1992) 1.239 |
| Melting Point | 460 °F (NTP, 1992) 239.0 °C 238 °C 239-240°C |
| Physical Description | 1,3-diphenylurea is an off-white powder. (NTP, 1992) DryPowder Solid |
| Description | 1,3-diphenylurea is an off-white powder. (NTP, 1992) 1,3-diphenylurea is a member of the class of phenylureas that is urea in which one of the hydrogens of each amino group is replaced by a phenyl group. It is present in coconut milk (Cocos nucifera). It has a role as a plant metabolite and a cytokinin. Carbanilide, also known as diphenylurea or diphenylcarbamide, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Carbanilide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, carbanilide is primarily located in the membrane (predicted from logP). Carbanilide is also a parent compound for other transformation products, including but not limited to, flucofuron, sulcofuron, and triclocarban. Outside of the human body, carbanilide can be found in fruits. This makes carbanilide a potential biomarker for the consumption of this food product. |
| Solubility | less than 0.1 mg/mL at 64° F (NTP, 1992) 7.07e-04 M SPARINGLY SOL IN WATER (0.15 G/L); SAPRINGLY SOL IN ALCOHOL, ACETONE, CHLOROFORM ; MODERATELY SOL IN PYRIDINE (69.0 G/L). SOL IN ACETIC ACID, ETHER; INSOL IN BENZENE 0.15 mg/mL |
| Vapor Pressure | 7.53e-06 mmHg |
| PubChem Compound | 7595 |
| Last Modified | Nov 11 2021 |
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